Cas no 1126895-86-0 (4-Acetyl-2-nitrophenylboronic Acid)

4-Acetyl-2-nitrophenylboronic acid is a boronic acid derivative featuring both acetyl and nitro functional groups on an aromatic ring. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety serves as a key intermediate for forming carbon-carbon bonds. The electron-withdrawing nitro and acetyl groups enhance its reactivity in palladium-catalyzed transformations, making it valuable in pharmaceutical and materials science research. Its stability under typical reaction conditions and compatibility with diverse substrates contribute to its utility in synthetic organic chemistry. The compound is typically handled under inert conditions due to the sensitivity of boronic acids to protodeboronation.
4-Acetyl-2-nitrophenylboronic Acid structure
1126895-86-0 structure
Product Name:4-Acetyl-2-nitrophenylboronic Acid
CAS No:1126895-86-0
MF:C8H8BNO5
MW:208.963822364807
MDL:MFCD16618934
CID:827858
PubChem ID:53216427
Update Time:2025-06-08

4-Acetyl-2-nitrophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • (4-Acetyl-2-nitrophenyl)boronic acid
    • 4-Acetyl-2-nitrophenylboronic acid
    • BS-26015
    • SCHEMBL13977122
    • DTXSID70681668
    • AKOS015837760
    • (4-Acetyl-2-nitrophenyl)boronicacid
    • CS-0178363
    • 1126895-86-0
    • MFCD16618934
    • DB-367275
    • BVB89586
    • 4-Acetyl-2-nitrophenylboronic Acid
    • MDL： MFCD16618934
    • Inchi： 1S/C8H8BNO5/c1-5(11)6-2-3-7(9(12)13)8(4-6)10(14)15/h2-4,12-13H,1H3
    • InChI Key： KERWITSFOARJGF-UHFFFAOYSA-N
    • SMILES： OB(C1C=CC(C(C)=O)=CC=1[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 209.05000
  • Monoisotopic Mass: 209.0495525g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 103.35000
  • LogP: 0.00040

4-Acetyl-2-nitrophenylboronic Acid Pricemore >>

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4-Acetyl-2-nitrophenylboronic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:1126895-86-0)4-Acetyl-2-nitrophenylboronic Acid
Order Number:A894535
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:48
Price ($):831.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1126895-86-0)4-Acetyl-2-nitrophenylboronic Acid
A894535
Purity:99%
Quantity:1g
Price ($):831.0
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